Cas no 76996-40-2 ([1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate))

• Product Name: [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate)
• CAS No: 76996-40-2
• MF: C₁₉H₁₆O₃S
• MW: 324.393544197083
• CID: 575747
• PubChem ID: 262323
• Update Time: 2025-10-20

[1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate)
• (4-phenylphenyl) 4-methylbenzenesulfonate
• 4-biphenyl tosylate
• 4-biphenylyl p-toluenesulphonate
• 4---phenylphenol xtosylate
• 4-tosyloxybiphenyl
• AC1Q6XZB
• AO-548
• AR-1H9897
• biphenyl-4-yl 4-methylbenzenesulfonate
• CTK5E3715
• NSC95778
• toluene-4-sulfonic acid biphenyl-4-yl ester
• Toluol-4-sulfonsaeure-biphenyl-4-ylester
• NSC-95778
• 4-phenylphenyl 4-methylbenzene-1-sulfonate
• CBYZELXTVBROSO-UHFFFAOYSA-N
• EN300-37153507
• [1,1'-biphenyl]-4-yl 4-methylbenzenesulfonate
• SCHEMBL6937794
• 76996-40-2
• DTXSID60294307
• AO-548/10509038

• Inchi： 1S/C19H16O3S/c1-15-7-13-19(14-8-15)23(20,21)22-18-11-9-17(10-12-18)16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key： CBYZELXTVBROSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 324.08208
• Monoisotopic Mass: 324.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Additional information on [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate)

Professional Introduction to [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) (CAS No. 76996-40-2)

[1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate), identified by its CAS number 76996-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a biphenyl core with hydroxyl and sulfonate functional groups, exhibits unique chemical properties that make it valuable for various applications.

The structure of [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) consists of two benzene rings connected by a central carbon-carbon bond, with hydroxyl (-OH) groups attached to the fourth position of each ring. Additionally, the sulfonate group (-SO₃Na) is linked to the fourth position of one of the biphenyl rings. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile intermediate in synthetic chemistry.

In recent years, [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) has been explored for its potential in pharmaceutical research. The hydroxyl and sulfonate groups contribute to its ability to form hydrogen bonds and interact with biological targets, which is crucial for drug design. Researchers have been particularly interested in its role as a precursor in the synthesis of more complex molecules that exhibit therapeutic effects.

One of the most promising applications of [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) is in the development of novel antimicrobial agents. The biphenyl core is known to enhance binding affinity to biological targets, while the sulfonate group improves water solubility. These properties make it an ideal candidate for designing compounds that can combat resistant bacterial strains. Recent studies have shown that derivatives of this compound exhibit significant activity against Gram-negative bacteria, suggesting its potential as a lead compound in antibiotic development.

Furthermore, [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) has found utility in materials science. Its unique structure allows it to act as a ligand in coordination chemistry, facilitating the formation of metal complexes with applications in catalysis and luminescence. The compound's ability to form stable complexes with transition metals has been exploited in the development of luminescent materials for optoelectronic devices.

The synthesis of [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the bromination of biphenyl at the fourth position followed by nucleophilic substitution with sodium bisulfite to introduce the sulfonate group. The hydroxyl group is then introduced through selective oxidation or reduction techniques. These synthetic pathways highlight the compound's complexity and the expertise required for its production.

In terms of industrial applications, [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) has been used as an intermediate in the production of dyes and pigments. Its biphenyl core provides a stable platform for chromophores, while the sulfonate group enhances solubility and dispersion properties. These characteristics make it valuable for creating high-performance colorants used in textiles and coatings.

The compound's behavior in different environments has also been studied extensively. Research has shown that [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) exhibits good stability under various conditions but can undergo hydrolysis or oxidation when exposed to extreme pH levels or reactive species. Understanding these degradation pathways is essential for optimizing its use in pharmaceutical formulations and industrial processes.

Future research directions for [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) include exploring its potential as a chiral auxiliary in asymmetric synthesis and investigating its role in photodynamic therapy. The ability to modify its structure further opens up possibilities for designing molecules with enhanced bioactivity and selectivity. As synthetic methodologies advance, new derivatives are likely to be developed that expand its range of applications.

In conclusion, [1,1'-Biphenyl]-4-ol,4-(4-methylbenzenesulfonate) (CAS No. 76996-40-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and chemical properties make it a valuable building block for various applications. Continued research into this compound promises to yield new insights and innovations across multiple scientific disciplines.